Cas no 21834-60-6 (3,4-dihydro-2H-1-benzopyran-3-ol)

• Product Name: 3,4-dihydro-2H-1-benzopyran-3-ol
• CAS No: 21834-60-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 1090787
• PubChem ID: 591520
• Update Time: 2025-06-08

3,4-dihydro-2H-1-benzopyran-3-ol Chemical and Physical Properties

Names and Identifiers

• Chroman-3-ol
• 3,4-dihydro-2H-chromen-3-ol
• 2H-1-Benzopyran-3-ol, 3,4-dihydro-
• 3,4-dihydro-2H-1-benzopyran-3-ol
• 3-Chromanol
• 3-Hydroxy-chroman
• AC1LBZ69
• AGN-PC-00GIRO
• AK143700
• Chromanol-3
• CTK8H6234
• SureCN2732387
• EN300-1859615
• HBLDKCGIBIGVPC-UHFFFAOYSA-N
• SCHEMBL2732387
• DTXSID00343681
• 3-Chromanol #
• AKOS006370189
• 21834-60-6

• MDL： MFCD18450625
• Inchi： 1S/C9H10O2/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-4,8,10H,5-6H2
• InChI Key： HBLDKCGIBIGVPC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)O

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3,4-dihydro-2H-1-benzopyran-3-ol

Introduction to 3,4-dihydro-2H-1-benzopyran-3-ol (CAS No. 21834-60-6)

3,4-dihydro-2H-1-benzopyran-3-ol, identified by its Chemical Abstracts Service number CAS No. 21834-60-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzopyran class, a structurally diverse group known for its broad biological activities. The benzopyran scaffold, characterized by a fused benzene and pyran ring system, is a privileged structure in drug discovery, often serving as a key pharmacophore in various therapeutic agents.

The structural features of 3,4-dihydro-2H-1-benzopyran-3-ol make it a versatile intermediate in synthetic chemistry. The presence of an hydroxyl group at the 3-position and the saturated nature of the dihydro ring system contribute to its reactivity and potential for further functionalization. These properties have made it a valuable building block in the synthesis of more complex molecules with pharmacological relevance.

In recent years, there has been growing interest in exploring the biological activities of benzopyran derivatives. 3,4-dihydro-2H-1-benzopyran-3-ol has been investigated for its potential role in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The benzopyran core is known to interact with multiple biological targets, making it an attractive scaffold for drug development.

One of the most compelling aspects of 3,4-dihydro-2H-1-benzopyran-3-ol is its role as a precursor in the synthesis of more complex pharmacologically active compounds. Researchers have leveraged its structural framework to develop novel derivatives with enhanced biological efficacy. For instance, modifications at the 2-position or 7-position of the benzopyran ring have been explored to modulate binding affinity and selectivity towards specific biological targets.

The synthesis of 3,4-dihydro-2H-1-benzopyran-3-ol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The use of catalytic systems and green chemistry principles has further improved the sustainability of its synthesis.

Recent studies have highlighted the potential of 3,4-dihydro-2H-1-benzopyran-3-ol in modulating inflammatory pathways. The hydroxyl group at the 3-position allows for interactions with enzymes and receptors involved in inflammation regulation. This has led to investigations into its effects on models of acute and chronic inflammation, suggesting promising applications in managing inflammatory diseases.

Moreover, the antioxidant properties of 3,4-dihydro-2H-1-benzopyran-3-ol have been explored in vitro and in vivo studies. The benzopyran scaffold is known to scavenge free radicals and inhibit oxidative stress-induced damage. These findings have prompted further research into its potential use as an antioxidant agent in combating oxidative-related diseases such as neurodegenerative disorders.

In the realm of anticancer research, 3,4-dihydro-2H-1-benzopyran-3-ol has shown promise as a lead compound for developing novel anticancer agents. Its ability to interact with cellular components involved in cancer progression has been demonstrated through various experimental models. Researchers are particularly interested in its potential to inhibit kinases and other enzymes that play critical roles in tumor growth and metastasis.

The pharmacokinetic profile of 3,4-dihydro-2H-1-benzopyran-3-ol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided insights into its bioavailability and metabolic pathways, which are essential for designing effective drug formulations.

Future directions in the study of 3,4-dihydro-2H-1-benzopyran-3-ol include exploring its role in other therapeutic areas such as neuroprotection and cardiovascular diseases. The versatility of its structural framework allows for further modifications that could enhance its biological activity and selectivity. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with improved pharmacological properties.

The growing body of research on 3,4-dihydro-2H-1-benzopyran-3-ol underscores its significance as a pharmacologically relevant compound. Its potential applications span multiple therapeutic domains, making it a valuable candidate for further exploration and development. As synthetic methodologies continue to evolve, new derivatives with enhanced efficacy and safety profiles are likely to emerge.